Cas no 137100-52-8 (1-(isocyanatomethyl)-4-(trifluoromethoxy)benzene)

• Product Name: 1-(isocyanatomethyl)-4-(trifluoromethoxy)benzene
• CAS No: 137100-52-8
• MF: C₉H₆F₃NO₂
• MW: 217.144652843475
• MDL: MFCD06740484
• CID: 3715656
• PubChem ID: 15675174
• Update Time: 2025-10-30

1-(isocyanatomethyl)-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(isocyanatomethyl)-4-(trifluoromethoxy)-
• 1-(Isocyanatomethyl)-4-(trifluoromethoxy)benzene
• AKOS015997832
• SCHEMBL5442360
• ALBB-021392
• MFCD06740484
• EN300-1937935
• [4-(trifluoromethoxy)benzyl]isocyanate
• 137100-52-8
• 1-(isocyanatomethyl)-4-(trifluoromethoxy)benzene

• MDL： MFCD06740484
• Inchi： 1S/C9H6F3NO2/c10-9(11,12)15-8-3-1-7(2-4-8)5-13-6-14/h1-4H,5H2
• InChI Key： KUJMVQREQZBJPG-UHFFFAOYSA-N
• SMILES： C1(CN=C=O)=CC=C(OC(F)(F)F)C=C1

Computed Properties

• Exact Mass: 217.03506292Da
• Monoisotopic Mass: 217.03506292Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(isocyanatomethyl)-4-(trifluoromethoxy)benzene

Comprehensive Overview of 1-(Isocyanatomethyl)-4-(Trifluoromethoxy)benzene (CAS No. 137100-52-8)

1-(Isocyanatomethyl)-4-(trifluoromethoxy)benzene, with the CAS number 137100-52-8, is a specialized organic compound widely utilized in advanced chemical synthesis and material science. This compound belongs to the family of isocyanate derivatives, which are known for their reactivity and versatility in forming polyurethanes, adhesives, and coatings. The presence of the trifluoromethoxy group enhances its thermal stability and chemical resistance, making it a valuable intermediate in high-performance applications.

In recent years, the demand for fluorinated compounds like 1-(isocyanatomethyl)-4-(trifluoromethoxy)benzene has surged due to their unique properties, such as low surface energy and resistance to harsh environments. These characteristics align with growing trends in sustainable materials and green chemistry, where researchers seek alternatives to traditional petrochemical-based products. The compound’s CAS no. 137100-52-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

The synthesis of 1-(isocyanatomethyl)-4-(trifluoromethoxy)benzene involves precise steps to ensure high purity and yield. Its isocyanate functional group reacts readily with hydroxyl or amine groups, enabling the formation of urethane or urea linkages. This reactivity is exploited in the production of high-performance coatings and elastomers, which are critical in automotive, aerospace, and electronics industries. Users often inquire about its safety data, handling protocols, and commercial availability, underscoring the need for detailed technical documentation.

From an environmental perspective, the trifluoromethoxy moiety in CAS 137100-52-8 contributes to the compound’s persistence and bioaccumulation potential. However, advancements in degradation technologies and lifecycle assessments are addressing these concerns. Regulatory frameworks such as REACH and EPA guidelines increasingly focus on fluorinated compounds, driving innovation in safer alternatives and efficient synthesis methods.

In the context of industrial applications, 1-(isocyanatomethyl)-4-(trifluoromethoxy)benzene is often compared to other isocyanate intermediates like toluene diisocyanate (TDI) or methylene diphenyl diisocyanate (MDI). While these compounds share similar reactivity, the trifluoromethoxy substitution offers distinct advantages in niche markets, such as flexible electronics and medical device coatings. Researchers also explore its potential in photovoltaic materials and energy storage systems, leveraging its electron-withdrawing properties.

The global market for specialty isocyanates, including CAS 137100-52-8, is projected to grow steadily, fueled by demand in emerging economies and high-tech sectors. Key players in the chemical industry are investing in scalable production methods and eco-friendly formulations to meet stringent regulations and consumer expectations. Frequently asked questions revolve around supply chain stability, price trends, and technical support for downstream applications.

In summary, 1-(isocyanatomethyl)-4-(trifluoromethoxy)benzene (137100-52-8) represents a critical building block in modern chemistry, bridging the gap between performance and sustainability. Its multifaceted applications and evolving regulatory landscape make it a focal point for both academic research and industrial innovation. As the chemical industry shifts toward greener alternatives, this compound’s role in next-generation materials will likely expand, offering new opportunities for scientific and commercial advancement.